Cas no 17673-25-5 (Phorbol)

Phorbol structure

Product Name:Phorbol

CAS No:17673-25-5

MF:C₂₀H₂₈O₆

MW:364.4327

MDL:MFCD00065450

CID:152953

PubChem ID:290670

Update Time:2024-11-01

Phorbol Chemical and Physical Properties

Names and Identifiers

- 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-
- 4β-Phorbol
- 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetra...
- 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6
- PHORBOL
- 4b,9a,12b,13a,20-pentahydroxytiglia-1,6-dien-3-one
- 4BETA,9ALPHA,12BETA,13ALPHA,20-PENTAHYDROXYTIGLIA-1,6-DIEN-3-ONE
- Phorbol-(3)
- Phorbol,Pentahydroxy-tigliadienon
- (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,7a,7b,8,9,9a-Decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5H-cyclopropa[3,4]benz[1,2-e]azulen-5-one
- (+)-Phorbol
- 4beta-Phorbol
- NSC 154778
- 4-beta-phorbol
- phorbol white powder
- phorbol practical grade
- 4,9,12-beta,13,20-pentahydroxy-1,6-tigliadien-3-on
- 4β,9α,12β,13α,20-Pentahydroxytiglia-1,6-dien-3-one
- Phorbol >99%
- 6,8-alpha-tetramethyl-l)-1
- 4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-et
- XUZ76S9127
- (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-e]azulen-5-one
- 4,9,12beta,13,20-pentahydroxytiglia-1,6-dien-3-one
- 4,9,12beta,13,20-pentahydroxy-1,6-tigliadien-3-on
- 4
- A-Phorbol
- 4-.beta.-Phorbol
- 5H-Cyclopropa(3,4)benz(1,2-e)
- SCHEMBL14937
- Q2705359
- CCG-268216
- S9389
- QGVLYPPODPLXMB-UBTYZVCOSA-N
- CCRIS 694
- CHEMBL124518
- MFCD00065450
- NSC-154778
- BS-16283
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1aalpha,1bbeta,4,4a,7aalpha,7b,8,9,9a-decahydro-4abeta,7balpha,9beta,9a alpha-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8alpha-tetramethyl-, (+)-
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a-beta,1b-alpha,4,4a,7a-beta,7b,8,9,9a-decahydro-4a-alpha,7b-alpha,9-beta,9a-alpha-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-alpha-tetramethyl-
- AKOS024418764
- 1ST174301
- PHORBOL [HSDB]
- 26241-63-4
- 17673-25-5
- (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-4a,7b,9,9a-Tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-1b,4,4a,7a,7b,8,9,9a-octahydro-1H-cyclopropa[3,4]benzo[1,2-e]azulen-5(1aH)-one
- HSDB 4328
- UNII-XUZ76S9127
- SMP2_000151
- J-011221
- tetrahydroxy-(hydroxymethyl)-tetramethyl-[?]one
- DTXSID2021155
- AC-33956
- 5-[2-(DIETHYLAMINO)ETHYL]-3-PHENYL-1,2,4-OXADIAZOLECITRATESALT
- 4-Phorbol
- A881502
- 4b-phorbol
- NS00124665
- CHEBI:8116
- SR-05000002211-2
- SR-05000002211
- 4.b.-Phorbol
- CS-6052
- LMPR0104330001
- 1,1a,1b,4,4a,7a,7b,8,9,9a-Decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5H-cyclopropa(3,4)benz(1,2-e)azulen-5-one (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
- P2732
- C09155
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-
- (1S,2S,6R,10S,11R,13S,14R,15R)-1,6,13,14-tetrahydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyltetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dien-5-one
- EX-A3092
- (1AR,1BS,4AR,7AS,7BS,8R,9R,9AS)-1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B,9,9A-TETRAHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE
- 4alpha-Phorbol
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,6,8-tetramethyl-, (1aR-(1aalpha,1beta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
- HY-N2147
- PHORBOL [MI]
- 5H-Cyclopropa[3,2-e]azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-, [1aR-(1a.alpha.,1b.beta.,4a.beta.,7a.alpha.,7b.alpha.,8.alpha.,9.beta.,9a.alpha.)]-
- SMP2_000315
- 4a,7b,9,9a-Tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-E]azulen-5-one #
- DTXSID90860211
- SCHEMBL3403135
- 5H-Cyclopropa[3,2-e]azulen-5-one, 1,1a.alpha.,1b.beta.,4,4a,7a.alpha.,7b,8,9,9a-decahydro-4a.beta.,7b.alpha.,9.beta.,9a.alpha.-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8.alpha.-tetramethyl-, (+)-
- NSC154778
- FT-0637581
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a.alpha.,1b.beta.,4,4a,7a.alpha.,7b,8,9,9a-decahydro-4a.beta.,7b.alpha.,9.beta.,9a.alpha.-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8.alpha.-tetramethyl-, (+)-
- FT-0638587
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-, (1aR-(1a.alpha.,1b.beta.,4a.beta.,7a.alpha.,7b.alpha.,8.alpha.,9.beta.,9a.alpha.))-
- QGVLYPPODPLXMB-UHFFFAOYSA-N
- BCP18480
- 4a,7b,9,9a-Tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-E]azulen-5-one
- AKOS030254824
- 4(c)micro-Phorbol pound>>4-alpha-phorbol
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
- 5H-CYCLOPROPA[3,4]BENZ[1,2-E]AZULEN-5-ONE, 1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B,9,9A-TETRAHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-, [1AR-(1AALPHA,1BBETA,4ABETA,7AALPHA,7BALPHA,8ALPHA,9BETA,9A.ALPHA]).-
- 4,9,12-beta,-13,20-Pentahydroxy-1,6-tigliadiene-3-ol
- 4-BETA,9-ALPHA,12-BETA,13-ALPHA,20-PENTAHYDROXY-1,6-TIGLIADIEN-3-ONE
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1aalpha,1bbeta,4,4a,7aalpha,7b,8,9,9a-decahydro-4abeta,7balpha,9beta,9aalpha-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8alpha-tetramethyl-, (+)-
- 5HCyclopropa(3,4)benz(1,2e)azulen5one, 1,1a,1b,4,4a,7a,7b,8,9,9adecahydro4a,7b,9,9atetrahydroxy3(hydroxymethyl)1,6,8tetramethyl, (1aR(1aalpha, 1beta,4abeta, 7aalpha, 7balpha, 8alpha, 9beta, 9aalpha))
- beta-phorbol
- 5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE, 1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B,9,9A-TETRAHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-, (1AR-(1AALPHA,1BBETA,4ABETA,7AALPHA,7BALPHA,8ALPHA,9BETA,9A.ALPHA)).-
- 5HCyclopropa(3,4)benz(1,2e)azulen5one, 1,1aalpha,1bbeta,4,4a,7aalpha,7b,8,9,9adecahydro4abeta,7balpha,9beta,9a alphatetrahydroxy3(hydroxymethyl)1,1,6,8alphatetramethyl, (+)
- Isophorbol
- (1S,2S,6R,10S,11R,13S,14R,15R)-1,6,13,14-tetrahydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyltetracyclo(8.5.0.02,6.011,13)pentadeca-3,8-dien-5-one
- 1,1a,1b,4,4a,7a,7b,8,9,9aDecahydro4a,7b,9,9atetrahydroxy3(hydroxymethyl)1,1,6,8tetramethyl5Hcyclopropa(3,4)benz(1,2e)azulen5one (1aR(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))
- (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa(3,4)benzo(1,2-e)azulen-5-one
- 5H-CYCLOPROPA[3,4]BENZ[1,2-E]AZULEN-5-ONE, 1,1AALPHA,1BBETA,4,4A,7AALPHA,7B,8,9,9A-DECAHYDRO-4ABETA,7BALPHA,9BETA,9AALPHA-TETRAHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8ALPHA-TETRAMETHYL-, (+)-
- 4,9,12beta,13,20Pentahydroxy1,6tigliadien3on
- 4betaPhorbol
- (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,7a,7b,8,9,9a-Decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5H-cyclopropa[3,4]benz[1,2-e]azulen-5-one; 4ss-Phorbol; NSC 154778
- 1,1A-BETA,1B-ALPHA,4,4A,7A-BETA,7B,8,9,9A-DECAHYDRO-4A-ALPHA,7B-ALPHA,9-BETA,9A-ALPHA-TETRAHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-ALPHA-TETRAMETHYL-5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE
- DTXCID801155
- Phorbol
- MDL： MFCD00065450
- Inchi： 1S/C20H28O6/c1-9-5-13-18(24,15(9)22)7-11(8-21)6-12-14-17(3,4)20(14,26)16(23)10(2)19(12,13)25/h5-6,10,12-14,16,21,23-26H,7-8H2,1-4H3/t10-,12+,13-,14-,16-,18-,19-,20-/m1/s1
- InChI Key： QGVLYPPODPLXMB-UBTYZVCOSA-N
- SMILES： O([H])[C@@]12[C@@]([H])([C@@]([H])(C([H])([H])[H])[C@@]3([C@]4([H])C([H])=C(C([H])([H])[H])C([C@]4(C([H])([H])C(C([H])([H])O[H])=C([H])[C@@]3([H])[C@]1([H])C2(C([H])([H])[H])C([H])([H])[H])O[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 364.18900
Monoisotopic Mass: 364.189
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 1
Complexity: 753
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -1.1
Topological Polar Surface Area: 118
Molecular Weight: 364.4

Experimental Properties

Color/Form: Powder
Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 250-251 ºC
Boiling Point: 415.62°C (rough estimate)
Flash Point: 313.8ºC
Refractive Index: 1.4450 (estimate)
Solubility: Very slightly soluble (0.11 g/l) (25 º C),
PSA: 118.22000
LogP: -0.06990
Specific Rotation: D24 +102° (water); D20 +118° (c = 0.4 in dioxane)
Solubility: Uncertain
Vapor Pressure: 1.1X10-14 mm Hg at 25 °C (est)

Phorbol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：UN 2811 6
WGK Germany：3
Hazard Category Code： 26/27/28-36/37/38
Safety Instruction： S26; S27; S36/37/39; S45; S28
RTECS：GZ0600000
Hazardous Material Identification：
HazardClass：6.1(b)
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Safety Term：6.1(b)
Packing Group：III
Risk Phrases：R26/27/28
Packing Group：III
Hazard Level：6.1(b)

Phorbol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	438062-1MG	Phorbol, 98%	17673-25-5	98%	1MG	￥ 570	2022-04-26
BAI LING WEI Technology Co., Ltd.	438062-5MG	Phorbol, 98%	17673-25-5	98%	5MG	￥ 1330	2022-04-26
BAI LING WEI Technology Co., Ltd.	438062-25MG	Phorbol, 98%	17673-25-5	98%	25MG	￥ 4275	2022-04-26
TRC	P353480-1mg	Phorbol	17673-25-5		1mg	$ 64.00	2023-09-06
TRC	P353480-2.5mg	Phorbol	17673-25-5		2.5mg	$114.00	2023-05-17
TRC	P353480-5mg	Phorbol	17673-25-5		5mg	$ 164.00	2023-09-06
TRC	P353480-10mg	Phorbol	17673-25-5		10mg	$272.00	2023-05-17
TRC	P353480-25mg	Phorbol	17673-25-5		25mg	$543.00	2023-05-17
TRC	P353480-50mg	Phorbol	17673-25-5		50mg	$815.00	2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P2732-25MG	Phorbol	17673-25-5	98.0%(LC)	25MG	￥2990.0	2022-09-28

Phorbol Related Literature

1. Chemistry and structure of phorbol, the diterpene parent of the co-carcinogens of croton oil

L. Crombie,M. L. Games,D. J. Pointer J. Chem. Soc. C 1968 1347
2. X-Ray investigation of several phorbol derivatives. The crystal and molecular structure of phorbol bromofuroate–chloroform solvate at –160°

R. C. Pettersen,G. I. Birnbaum,G. Ferguson,K. M. S. Islam,J. G. Sime J. Chem. Soc. B 1968 980
3. Balancing skeleton and functional groups in total syntheses of complex natural products: a case study of tigliane, daphnane and ingenane diterpenoids

Zhi Liu,Zhengwei Ding?,Kai Chen,Ming Xu,Tao Yu,Guanghu Tong,Hailong Zhang,Pengfei Li Nat. Prod. Rep. 2021 38 1589
4. Development of diacyltetrol lipids as activators for the C1 domain of protein kinase C

Narsimha Mamidi,Sukhamoy Gorai,Rakesh Mukherjee,Debasis Manna Mol. BioSyst. 2012 8 1275
5. Synthetic approaches towards phorbols via the ultra-high-pressure mediated intramolecular Diels–Alder reaction of furans (IMDAF): effect of furan substitution

Angela C. Brickwood,Michael G. B. Drew,Laurence M. Harwood,Tsutomu Ishikawa,Pierre Marais,Véronique Morisson J. Chem. Soc. Perkin Trans. 1 1999 913